5-(3,4-dichlorophenyl)-2,3-diphenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione
Description
Synthesis Analysis
The synthesis of derivatives similar to our compound of interest involves the 1,3-dipolar cycloaddition of azomethine N-oxides with N-(α-naphthyl)maleimide, leading to pyrrolo-isoxazole derivatives with assigned cis- and trans- configurations based on their NMR spectroscopy. This reaction illustrates the synthetic pathway towards such compounds, emphasizing the importance of controlling stereochemistry for their synthesis (Badru, Anand, & Singh, 2012).
Molecular Structure Analysis
The molecular structure of related compounds demonstrates the presence of 1H-pyrrole-2,3-diones with potential for forming substituted pyrrolo[3,2-d]isoxazoles, indicating the structural flexibility and potential for chemical modifications of these molecules (Moroz et al., 2018).
Chemical Reactions and Properties
1,3-Dipolar cycloaddition reactions involving nitrilimines and N-benzyl maleimide showcase the formation of pyrrolo[3,4-c]pyrazole derivatives, highlighting the chemical reactivity of the core structure and its derivatives under different conditions (Kaur, Singh, & Singh, 2013).
Physical Properties Analysis
The physical properties of pyrrolo[3,4-d]isoxazole derivatives, including their photoluminescence, are significant for potential applications in materials science. These properties are influenced by the molecular structure, particularly the arrangement of the phenyl groups and the nature of the substituents (Beyerlein & Tieke, 2000).
Chemical Properties Analysis
The chemical properties, such as the ability to form advanced glycation end products (AGEs) and exhibit anti-stress activity, are determined by the core pyrrolo[3,4-d]isoxazole structure and its functional groups. These properties indicate the compound's potential for biological activity and its role in stress modulation and AGE inhibition (Kaur, Singh, & Jaggi, 2013).
properties
IUPAC Name |
5-(3,4-dichlorophenyl)-2,3-diphenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16Cl2N2O3/c24-17-12-11-16(13-18(17)25)26-22(28)19-20(14-7-3-1-4-8-14)27(30-21(19)23(26)29)15-9-5-2-6-10-15/h1-13,19-21H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBKYNEFOMSOAHD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2C3C(C(=O)N(C3=O)C4=CC(=C(C=C4)Cl)Cl)ON2C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16Cl2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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